Cas no 896311-83-4 (3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide
• CAS No: 896311-83-4
• MF: C₁₉H₁₅ClFNO₄S
• MW: 407.843106508255
• CID: 5821222
• PubChem ID: 22584613
• Update Time: 2025-10-09

3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-chloro-N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-
• AKOS002057748
• 3-chloro-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzamide
• 896311-83-4
• F2569-0503
• 3-chloro-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide
• AKOS021719259
• MFCD06734478
• 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide

• Inchi： 1S/C19H15ClFNO4S/c20-14-4-1-3-13(11-14)19(23)22-12-18(17-5-2-10-26-17)27(24,25)16-8-6-15(21)7-9-16/h1-11,18H,12H2,(H,22,23)
• InChI Key： NQAVOMFAQAJVLD-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1=CC=CO1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 407.0394350g/mol
• Monoisotopic Mass: 407.0394350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 602.3±55.0 °C(Predicted)
• pka: 12.92±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide

Introduction to 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide (CAS No. 896311-83-4)

3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide, identified by its CAS number 896311-83-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which contribute to its potential biological activity. The presence of a chloro substituent, a 4-fluorobenzenesulfonyl group, and a furan-2-yl moiety makes it a structurally intriguing molecule for further investigation.

The chemical structure of 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide is characterized by a benzamide core, which is a well-known pharmacophore in drug discovery. The benzamide group is flanked by an ethyl chain that incorporates both a furan-2-yl substituent and a 4-fluorobenzenesulfonyl group. The chloro substituent on the benzene ring adds another layer of complexity, potentially influencing the compound's electronic properties and reactivity. This unique arrangement of functional groups makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide has been studied for its potential to interact with biological targets such as enzymes and receptors. The 4-fluorobenzenesulfonyl group, in particular, is known for its ability to enhance binding affinity due to its strong electron-withdrawing properties. This feature could be exploited to develop highly specific inhibitors or modulators.

The furan-2-yl moiety is another key feature of this compound that has attracted attention from researchers. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a furan ring into the benzamide core could potentially alter the pharmacokinetic properties of the molecule, making it more suitable for oral administration or improving its bioavailability. Additionally, the furan ring could serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the compound.

The synthesis of 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro, 4-fluorobenzenesulfonyl, and furan-2-yl groups necessitates the use of specialized reagents and reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the desired molecular framework. The successful synthesis of this compound highlights the expertise required in modern organic chemistry and underscores the importance of innovative synthetic strategies in drug discovery.

Evaluation of the pharmacological properties of 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide has revealed several promising characteristics. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interact with enzymes involved in inflammation pathways, potentially making it a candidate for treating inflammatory diseases. Furthermore, its interaction with specific receptors could lead to the development of novel therapeutics for neurological disorders.

The potential therapeutic applications of 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide are further supported by its structural features. The combination of a benzamide core with multiple functional groups provides a rich scaffold for drug design. Researchers can leverage computational methods such as molecular docking and virtual screening to identify potential binding sites and optimize the compound's interaction with biological targets. These computational approaches have become indispensable tools in modern drug discovery, enabling researchers to rapidly screen large libraries of compounds and identify promising candidates.

In conclusion, 3-chloro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethylbenzamide (CAS No. 896311-83-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel treatments for human diseases.